N,6-dimethyl-5-nitro-N-(prop-2-yn-1-yl)pyridin-2-amine

• IUPAC Name: N,6-dimethyl-5-nitro-N-prop-2-ynylpyridin-2-amine
• InChI: InChI=1S/C10H11N3O2/c1-4-7-12(3)10-6-5-9(13(14)15)8(2)11-10/h1,5-6H,7H2,2-3H3
• InChI Key: LGZXMFIJQUMGFY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=N1)N(C)CC#C)[N+](=O)[O-]
• Molecular Formula: C10H11N3O2
• Molecular Weight: 205.21 g/mol

Description

“N,6-dimethyl-5-nitro-N-(prop-2-yn-1-yl)pyridin-2-amine” is a complex organic compound. It contains a pyridine ring, which is a six-membered ring with five carbon atoms and one nitrogen atom. The compound also contains nitro, methyl, and propynyl groups.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would likely have a planar structure due to the presence of the pyridine ring.

Chemical Reactions Analysis

This compound could potentially undergo a variety of chemical reactions. For example, the nitro group could be reduced to an amino group, or the propynyl group could participate in a Sonogashira coupling reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the nitro group could make it more reactive, while the methyl groups could increase its hydrophobicity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were used as a drug, its mechanism of action could involve binding to a specific receptor or enzyme in the body.

Future Directions

The potential applications and future directions for this compound would depend on its properties and activity. For example, if it showed promising activity as a drug, future research could involve optimizing its structure for better efficacy or lower toxicity.